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Compound of Interest

Compound Name: Succinic dihydrazide

Cat. No.: B1196282

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for succinic dihydrazide
powder to ensure its safe use in research and development environments. The following
sections detail the chemical's properties, associated hazards, proper handling and storage
procedures, emergency protocols, and waste disposal guidelines.

Chemical and Physical Properties

Succinic dihydrazide, also known as butanedihydrazide, is a white crystalline powder.[1][2][3]
Its key physical and chemical properties are summarized below.
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Property Value Source(s)

Molecular Formula C4H10N402 2131141511611 71

Molecular Weight 146.15 g/mol [2][4][5][6]
White to off-white crystalline

Appearance [1112][3]
powder

Melting Point 168 - 171 °C 315171

Solubility Soluble in water [2][517]

Density ~1.284 g/cm?3 (Predicted) [51[7]

Flash Point Not applicable / 280.5 °C [11051[7]

- ) Decomposes before boiling /
Boiling Point [21[7]

540.2 °C (Predicted)

Hazard Identification and Classification

Succinic dihydrazide is classified as harmful if swallowed and causes skin and serious eye

irritation.[4][8][9] It is important to be aware of the potential hazards before handling this

compound.
Hazard . . Hazard
. GHS Pictogram Signal Word

Classification Statement(s)

Acute toxicity, Oral GHSO07 (Exclamation ) H302: Harmful if
Warning

(Category 4) Mark) swallowed

Skin Irritation GHSO07 (Exclamation ] H315: Causes skin
Warning o

(Category 2) Mark) irritation

Eye Irritation GHSO07 (Exclamation ] H319: Causes serious
Warning

(Category 2)

Mark)

eye irritation

Toxicology Data
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Understanding the toxicity of succinic dihydrazide is crucial for assessing its risk. The
following table summarizes the available toxicological data.

Test Species Route Value

LD50 Mouse Intraperitoneal > 1 g/kg

LD50 Mouse Oral 6300 mg/kg
LD50 Rat Oral 8400 mg/kg
LD50 Rabbit Skin > 5 g/kg

LC50 Rat Inhalation > 147 gm/m3/1H

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount to minimizing exposure
and ensuring a safe laboratory environment.

Engineering Controls

e Ventilation: Use in a well-ventilated area.[1][10][11] A chemical fume hood is recommended,
especially when handling large quantities or when dust generation is likely.[10]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in close proximity to the workstation.[1][10]

Personal Protective Equipment (PPE)

The following PPE should be worn when handling succinic dihydrazide powder:
» Eye Protection: Wear chemical safety goggles or a face shield.[1][8]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat or other
protective clothing to prevent skin contact.[1][8]

o Respiratory Protection: For operations that may generate dust, a NIOSH/MSHA-approved
respirator (such as a dust mask type N95) should be used.[1]
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Handling Procedures

e Avoid contact with eyes, skin, and clothing.[1][10]

Minimize dust generation and accumulation.[1][12]

Wash hands thoroughly after handling.[1][8][10]

Do not eat, drink, or smoke in areas where the chemical is handled.[10][11]

Keep containers tightly closed when not in use.[1][10]

Storage Conditions

e Store in a cool, dry, well-ventilated area.[1][2][10]
» Keep containers tightly closed to prevent moisture absorption.[2][10]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1]

o Keep in a dark place, under an inert atmosphere at room temperature.[5][7]

Experimental Protocols
Protocol for Weighing and Preparing Solutions

o Preparation: Don the appropriate PPE (lab coat, gloves, and safety goggles). Ensure the
chemical fume hood is operational.

e Weighing: Carefully weigh the desired amount of succinic dihydrazide powder in a tared,
sealed container within the fume hood to minimize dust dispersion.

» Dissolving: Slowly add the powder to the solvent in a suitable container, stirring gently to
avoid splashing.

o Cleaning: Clean any spills on the balance and surrounding areas immediately using a damp
cloth.
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» Storage: Tightly seal the solution container and label it appropriately with the chemical name,
concentration, date, and your initials.

Protocol for Spill Cleanup

o Evacuate: If the spill is large, evacuate the immediate area and alert others.
o Ventilate: Ensure the area is well-ventilated.

e Contain: For small spills, dampen the solid material with water to prevent dust from
becoming airborne.[13]

o Collect: Carefully sweep or vacuum the dampened material and place it into a suitable,
labeled container for disposal.[1]

o Decontaminate: Clean the spill area thoroughly with soap and water.[13]

» Dispose: Dispose of the waste and contaminated cleaning materials as hazardous waste.

Protocol for Disposal

» All waste containing succinic dihydrazide must be treated as hazardous waste.

» Dispose of the chemical and its container in accordance with local, state, and federal
regulations.[10][14]

» Do not dispose of it with household garbage or allow it to reach the sewage system.[12][14]

First Aid Measures

In the event of exposure, follow these first aid procedures and seek immediate medical
attention.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue
rinsing.[1][8][10]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated

clothing and shoes.[1]

Remove from exposure to fresh air immediately.

Inhalation If not breathing, give artificial respiration. If
breathing is difficult, give oxygen.[1]
Do NOT induce vomiting. If the victim is
) conscious and not convulsing, rinse their mouth
Ingestion

and give 1-2 glasses of water to dilute the
chemical.[1][13]

Visualized Workflows and Relationships

The following diagrams illustrate key safety and handling workflows for succinic dihydrazide

powder.
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General Handling Workflow for Chemical Powders

Preparation
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Weigh Powder

Prepare Solution

Cleanup & Storage

Clean Work Area

Store Chemical

Dispose of Waste

Click to download full resolution via product page

Caption: A general workflow for the safe handling of chemical powders.
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Risk Assessment Process

Identify Hazards

€.g., toxicity, irritation
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Implement Controls
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Click to download full resolution via product page

Caption: A logical diagram for the chemical risk assessment process.
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PPE Selection Flowchart

Dust Generation?
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Caption: A decision-making flowchart for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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